N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-phenoxyethyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H22N2O4S2/c21-18(19-10-13-24-16-5-2-1-3-6-16)15-8-11-20(12-9-15)26(22,23)17-7-4-14-25-17/h1-7,14-15H,8-13H2,(H,19,21)
• InChI Key: DOBPHCFBTIRIIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCCOC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol

Description

N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, also known as PT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. PT is a piperidine-based compound that has been synthesized through a multistep process, and its structure has been determined through various spectroscopic techniques.

Mechanism of Action

The mechanism of action of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves its ability to inhibit the activity of carbonic anhydrase IX. This enzyme is involved in regulating the pH of cancer cells, which is necessary for their survival and growth. This compound binds to the active site of carbonic anhydrase IX and inhibits its activity, leading to a decrease in pH regulation and an increase in cell death. Additionally, this compound has been shown to reduce inflammation by inhibiting the activity of enzymes involved in the production of inflammatory mediators.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects, including its ability to inhibit the activity of carbonic anhydrase IX and reduce inflammation. Additionally, this compound has been shown to have a low toxicity profile and is well-tolerated in animal models. However, further studies are needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has several advantages for use in lab experiments, including its ability to inhibit the activity of carbonic anhydrase IX and reduce inflammation. Additionally, this compound has a low toxicity profile and is well-tolerated in animal models. However, this compound has several limitations, including its relatively low solubility in water and its potential to form insoluble aggregates.

Future Directions

There are several future directions for the study of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide, including its potential use as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to determine the long-term effects of this compound on human health and its potential for drug development. Further research is also needed to determine the optimal dosage and administration of this compound for therapeutic use.
In conclusion, this compound is a piperidine-based compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been shown to inhibit the activity of carbonic anhydrase IX and reduce inflammation, making it a promising candidate for the treatment of cancer and inflammatory diseases. Further research is needed to determine the long-term effects of this compound on human health and its potential for drug development.

Synthesis Methods

The synthesis of N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide involves several steps, including the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thienylsulfonyl chloride. The resulting compound is then reacted with 1-(2-aminophenoxy)ethane to form 2-phenoxyethyl-2-thienylsulfonylamine. This intermediate is further reacted with piperidine-4-carboxylic acid to form this compound. The purity of this compound can be determined through various analytical techniques, including high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

Scientific Research Applications

N-(2-phenoxyethyl)-1-(2-thienylsulfonyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications, including its ability to inhibit the growth of cancer cells and its anti-inflammatory properties. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in several types of cancer cells. This inhibition leads to a decrease in cell proliferation and an increase in cell death. Additionally, this compound has been shown to reduce inflammation in animal models of rheumatoid arthritis and colitis.